![molecular formula C8H7N7 B045894 2,4-Diamino-6-azidoquinazoline CAS No. 113494-57-8](/img/structure/B45894.png)
2,4-Diamino-6-azidoquinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-Diamino-6-azidoquinazoline is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of quinazoline derivatives and has been extensively studied for its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 2,4-Diamino-6-azidoquinazoline is not fully understood, but it is believed to involve the inhibition of DNA synthesis and repair. This compound has been shown to induce DNA damage and to inhibit the activity of DNA polymerase. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce DNA damage and to inhibit the activity of DNA polymerase. Additionally, it has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to have anti-inflammatory properties and to inhibit the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,4-Diamino-6-azidoquinazoline in lab experiments is its ability to act as a fluorescent probe for the detection of DNA damage. Additionally, this compound has been shown to have potential applications in cancer therapy and the development of new drugs. However, the synthesis of this compound is a complex process that requires careful temperature control and anhydrous conditions. Additionally, this compound is highly reactive and can be explosive if not handled properly.
Future Directions
There are several future directions for the study of 2,4-Diamino-6-azidoquinazoline. One direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the study of the mechanism of action of this compound and its potential applications in cancer therapy. Additionally, the use of this compound as a fluorescent probe for the detection of DNA damage could be further explored. Finally, the synthesis of this compound could be optimized to make it more accessible for use in lab experiments.
Synthesis Methods
The synthesis of 2,4-Diamino-6-azidoquinazoline is a complex process that involves several steps. The most commonly used method for the synthesis of this compound is the reaction of 2,4-Diaminoquinazoline with sodium azide in the presence of a catalyst. The reaction takes place in anhydrous conditions and requires careful temperature control. Other methods for the synthesis of this compound include the use of different azides and quinazoline derivatives.
Scientific Research Applications
2,4-Diamino-6-azidoquinazoline has been extensively studied for its potential applications in various fields of research. One of the most significant applications of this compound is its use as a fluorescent probe for the detection of DNA damage. It has also been studied for its potential use in cancer therapy, as it has been shown to induce apoptosis in cancer cells. Additionally, this compound has been studied for its potential use in the development of new drugs for the treatment of various diseases.
properties
CAS RN |
113494-57-8 |
---|---|
Molecular Formula |
C8H7N7 |
Molecular Weight |
201.19 g/mol |
IUPAC Name |
6-azidoquinazoline-2,4-diamine |
InChI |
InChI=1S/C8H7N7/c9-7-5-3-4(14-15-11)1-2-6(5)12-8(10)13-7/h1-3H,(H4,9,10,12,13) |
InChI Key |
DGWQDPLZGIMZQD-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=C1N=[N+]=[N-])C(=NC(=N2)N)N |
Canonical SMILES |
C1=CC2=C(C=C1N=[N+]=[N-])C(=NC(=N2)N)N |
Other CAS RN |
113494-57-8 |
synonyms |
2,4-AZQ 2,4-diamino-6-azidoquinazoline |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.